3,6-Difluorophthalic acid

• IUPAC Name: 3,6-difluorophthalic acid
• InChI: InChI=1S/C8H4F2O4/c9-3-1-2-4(10)6(8(13)14)5(3)7(11)12/h1-2H,(H,11,12)(H,13,14)
• InChI Key: VFLMWMTWWZGXGA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1F)C(=O)O)C(=O)O)F
• Molecular Formula: C8H4F2O4
• DSSTOX Substance ID: DTXSID00349163
• Molecular Weight: 202.11 g/mol
• CAS RN: 651-97-8

Description

Synthesis Analysis The synthesis of related compounds such as N-difluoromethylthiophthalimide from phthalimide and TMSCF2H showcases methodologies that could potentially apply to the synthesis of difluorinated phthalic acids. These processes highlight the electrophilic substitution reactions that might be relevant for 3,6-Difluorophthalic acid synthesis (Zhu et al., 2015).

Molecular Structure Analysis The structure of phthalic acid derivatives is characterized by the benzene ring and the positions of the substituents, such as fluorine atoms in the case of 3,6-Difluorophthalic acid. While specific structural analyses of this compound were not found, studies on similar compounds provide insights into how substituents affect the molecular geometry and electronic distribution (Wang & Tian, 2007).

Chemical Reactions and Properties The chemical behavior of 3,6-Difluorophthalic acid can be inferred from studies on similar compounds. For instance, reactions involving phthalic anhydride and sulfur tetrafluoride lead to various polyhaloaromatics indicating the reactivity of phthalic acid derivatives under certain conditions (Dmowski & Wielgat, 1987).

Scientific Research Applications

• Fluorescence Detection and Sensing :

  • Lanthanide metal-organic frameworks (LMOFs) prepared with boric acid and Eu3+ ions show dual-fluorescence emission, improving selectivity for determining fluoride ions (Yang, Wang, Wang, & Yin, 2017).
  • Eu-MOFs demonstrate potential for luminescence sensing of Al3+ ions (Hao & Yan, 2014).

• Environmental and Biological Applications :

  • Biotransformation studies of 6:2 fluorotelomer alcohol (FTOH) by the fungus Phanerochaete chrysosporium show potential biochemical mechanisms for transforming FTOH-derived compounds into more degradable polyfluoroalkylcarboxylic acids, useful in bioremediation of fluoroalkyl substances-contaminated environments (Tseng, Wang, Szostek, & Mahendra, 2014).

• Chemical Analysis and Polymer Research :

  • 3,6-Dinitrophthalic acid offers a sensitive method for colorimetric estimation of blood and urine sugar (Momose, Inaba, Mukai, & Shinkai, 1960).
  • Studies on (co-)polyimides derived from various acids, including 6FDA (4,4′-hexafluoroisopropylidene diphthalic anhydride), show promising applications in high-performance polymers for hydrogen fuel cell and aerospace applications (Wieneke & Staudt, 2010).

• Medical and Pharmaceutical Research :

  • Synthesis processes for Gatifloxacin, starting from tetrafluorophthalic acid, demonstrate adaptability for industrial scale-up (Sun, 2009).

Safety and Hazards

3,6-Difluorophthalic acid poses risks associated with its handling, inhalation, and eye exposure. Adequate protective measures should be taken during its use. Refer to the provided Material Safety Data Sheets (MSDS) for detailed safety information.

Mechanism of Action

Target of Action

The primary targets of 3,6-Difluorophthalic acid are currently unknown. This compound is a fine chemical used as an intermediate in the production of pesticides and pharmaceuticals . It’s also a useful building block for more complex compounds . .

Pharmacokinetics

It’s known that this compound has a molecular weight of 20211 g/mol , which could influence its absorption and distribution

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of 3,6-Difluorophthalic acid. For instance, its storage temperature should be ambient and dry , indicating that moisture and heat could potentially degrade the compound or reduce its efficacy. Furthermore, it’s important to handle this compound with care due to its potential to cause skin and eye irritation .